Cas no 1207006-56-1 (3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea)

• Product Name: 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea
• CAS No: 1207006-56-1
• MF: C₁₅H₁₂N₄O₄S
• MW: 344.345181465149
• CID: 6072491
• PubChem ID: 45503740
• Update Time: 2025-10-29

3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea
• 1207006-56-1
• AKOS024517940
• 3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophen-2-yl)urea
• 1-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)urea
• 1-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylurea
• F5772-9437
• VU0519924-1

• Inchi： 1S/C15H12N4O4S/c20-14(16-12-2-1-7-24-12)17-15-19-18-13(23-15)9-3-4-10-11(8-9)22-6-5-21-10/h1-4,7-8H,5-6H2,(H2,16,17,19,20)
• InChI Key： OGCDNSQARNABMI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NC1=NN=C(C2C=CC3=C(C=2)OCCO3)O1)=O

Computed Properties

• Exact Mass: 344.05792605g/mol
• Monoisotopic Mass: 344.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea

3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea: A Comprehensive Overview

CAS No. 1207006-56-1, also known as 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of ureas and oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea is characterized by a central urea moiety linked to a thiophene ring and a 1,3,4-oxadiazole ring. The 1,4-benzodioxin moiety further adds to the complexity and bioactivity of the molecule. The presence of these functional groups provides a versatile platform for chemical modifications and derivatization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-1-(thiophen-2-yl)urea has shown significant antimicrobial activity against a range of bacterial strains. A research team from the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in combating multidrug-resistant bacterial infections.

The anticancer potential of 3-5-(2,3-dihydro-1,4-benzodioxin-6-y)-1,3,-oxadiazol--y--(thiophen--y)urea has also been explored in several preclinical studies. A study published in Cancer Research reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings indicate that 3-5-(2,-dihydro-,benzodioxin--y)-,-oxadiazol--y--(thiophen--y)urea could be developed as a novel anticancer agent with minimal side effects.

The pharmacokinetic properties of 3-5-(2,-dihydro-,benzodioxin--y)-,-oxadiazol--y--(thiophen--y)urea have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic efficacy and safety profile of 3-5-(2,-dihydro-,benzodioxin--y)-,-oxadiazol--y--(thiophen--y)urea, ongoing efforts are focused on optimizing its chemical structure through rational drug design. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the development of more potent and selective derivatives.

In conclusion, 3-5-(2,-dihydro-,benzodioxin--y)-,-oxadiazol--y--(thiophen--y)urea (CAS No. 1207006-) is a promising compound with a wide range of biological activities. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.